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Compound of Interest

Compound Name: Cy3 amine

Cat. No.: B12302157 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safe handling, storage, and disposal of

Cy3 amine, a widely used fluorescent dye in biological research. It also includes detailed

experimental protocols for its application in labeling biomolecules and visualizing cellular

processes.

Chemical and Physical Properties
Cy3 amine is a carbonyl-reactive fluorescent dye belonging to the cyanine family. It is

characterized by its bright orange fluorescence, making it a valuable tool for a variety of life

science applications.[1] A summary of its key quantitative properties is presented in Table 1.
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Property Value Reference(s)

Molecular Formula C36H52Cl2N4O [2]

Molecular Weight 627.7 g/mol [2]

Excitation Maximum (λex) 555 nm [1][2]

Emission Maximum (λem) 570 - 572 nm [1][2]

Extinction Coefficient (ε) 150,000 cm⁻¹M⁻¹ [1]

Fluorescence Quantum Yield

(Φ)
0.31 [2]

Solubility Water, DMSO, DMF, DCM [1][2]

Appearance Red powder [3]

Safety and Handling
While Cy3 amine is not classified as a hazardous substance, it is crucial to handle it with care,

following standard laboratory safety practices.[4] The toxicological properties of this compound

have not been thoroughly investigated.[5]

Health Hazards and First Aid
The potential health effects of Cy3 amine are not fully known.[5] It may be harmful if inhaled,

ingested, or absorbed through the skin, and may cause eye and skin irritation in susceptible

individuals.[5] In case of exposure, the following first aid measures should be taken:
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Exposure Route First Aid Measures Reference(s)

Inhalation

Move the individual to fresh air.

If breathing is difficult, give

oxygen. If not breathing, give

artificial respiration. Seek

medical attention if symptoms

persist.

[4][5]

Skin Contact

Immediately wash the affected

area with plenty of soap and

water for at least 15 minutes.

Remove contaminated

clothing. Seek medical

attention if irritation develops

or persists.

[5]

Eye Contact

Immediately flush eyes with

copious amounts of water for

at least 15 minutes,

occasionally lifting the upper

and lower eyelids. Seek

immediate medical attention.

[4][5]

Ingestion

If the person is conscious,

wash out their mouth with

water. Do not induce vomiting.

Seek immediate medical

attention.

[5]

Personal Protective Equipment (PPE)
When handling Cy3 amine, appropriate personal protective equipment should be worn to

minimize exposure. This includes:

Gloves: Chemical-resistant gloves (e.g., nitrile or neoprene).[6]

Eye Protection: Safety glasses or goggles.[6]
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Lab Coat: A standard laboratory coat.[6]

Respiratory Protection: Not typically required for small quantities handled in a well-ventilated

area. However, if there is a risk of generating dust or aerosols, a NIOSH-approved respirator

should be used.[4][6]

Handling and Storage
Handling: Avoid creating dust when handling the solid form.[5] Handle in a well-ventilated

area, preferably in a chemical fume hood.[6] Avoid prolonged or repeated exposure.[5]

Protect from light.[5][7]

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place.[4][5] The

recommended storage temperature is -20°C.[1][2][8] Protect from light and moisture.[5][7]

Disposal
Dispose of Cy3 amine and any contaminated materials in accordance with local, state, and

federal regulations.[4] It should be treated as hazardous chemical waste.[9] Do not allow it to

enter drains or waterways.[5][10]

Experimental Protocols
Cy3 amine is a versatile tool for labeling biomolecules containing carboxylic acids, aldehydes,

or ketones. The primary amine group on the dye can be readily conjugated to these functional

groups through amide bond formation, often facilitated by activating agents like EDC and NHS.

[1][4]

Protein Labeling with Cy3 Amine
This protocol describes the general procedure for labeling a protein with Cy3 amine.

Materials:

Protein of interest (in an amine-free buffer, e.g., PBS)

Cy3 amine
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1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

N-hydroxysuccinimide (NHS) or N-hydroxysulfosuccinimide (Sulfo-NHS)

Anhydrous Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO)

Labeling buffer (e.g., 0.1 M sodium bicarbonate, pH 8.3-8.5)

Quenching solution (e.g., 1 M Tris-HCl, pH 8.0)

Purification column (e.g., size-exclusion chromatography)

Procedure:

Prepare the Protein: Ensure the protein solution is at a concentration of 2-10 mg/mL in an

amine-free buffer. If the buffer contains primary amines (e.g., Tris or glycine), perform a

buffer exchange.[11]

Prepare the Dye Solution: Immediately before use, dissolve Cy3 amine in anhydrous DMF

or DMSO to a concentration of 10 mg/mL.[11]

Activate Carboxylic Acids (if necessary): If conjugating to carboxylic acid groups on the

protein, activate them by adding a 1.5 to 2.5-fold molar excess of EDC and NHS/Sulfo-NHS

over the dye to the protein solution. Incubate for 15-30 minutes at room temperature.[1]

Labeling Reaction: Add the dissolved Cy3 amine solution to the activated protein solution. A

typical starting molar ratio of dye to protein is 10:1, but this should be optimized for each

specific protein.[12]

Incubation: Incubate the reaction mixture for 1-2 hours at room temperature or overnight at

4°C, protected from light.[13]

Quenching: Stop the reaction by adding the quenching solution to a final concentration of 50-

100 mM. Incubate for 15-30 minutes at room temperature.[7]

Purification: Remove unconjugated dye by passing the reaction mixture through a size-

exclusion chromatography column equilibrated with a suitable storage buffer.[2]
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Oligonucleotide Labeling with Cy3 Amine
This protocol outlines the labeling of an amino-modified oligonucleotide with a Cy3 NHS ester

(formed in situ from Cy3 amine).

Materials:

Amino-modified oligonucleotide

Cy3 amine

EDC and NHS

Labeling buffer (0.1 M sodium carbonate/bicarbonate buffer, pH 9.0)

Anhydrous DMF or DMSO

Nuclease-free water

Desalting column or HPLC for purification

Procedure:

Prepare the Oligonucleotide: Dissolve the amino-modified oligonucleotide in nuclease-free

water to a concentration of 1 mM.[5]

Prepare the Dye Solution: Freshly prepare a 10 mg/mL solution of Cy3 amine, EDC, and

NHS in a 1:1:1 molar ratio in anhydrous DMF or DMSO.[14]

Labeling Reaction: In a microcentrifuge tube, combine the oligonucleotide solution with the

labeling buffer. Add the freshly prepared Cy3 active ester solution. Vortex gently.

Incubation: Incubate the reaction mixture for at least 2 hours at room temperature, or

overnight, protected from light.[14]

Purification: Purify the labeled oligonucleotide from excess dye and reagents using a

desalting column or by reverse-phase HPLC.[14]
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Visualizations of Experimental Workflows and
Signaling Pathways
The following diagrams, created using the DOT language for Graphviz, illustrate common

experimental workflows and a signaling pathway where Cy3 amine can be utilized.

Experimental Workflow: Immunofluorescence Staining
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Caption: A typical workflow for immunofluorescence staining using a Cy3-conjugated

secondary antibody.

Signaling Pathway: MAPK/ERK Pathway Visualization
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Caption: Visualization of the MAPK/ERK signaling pathway using a Cy3-labeled antibody

against phosphorylated ERK.

Experimental Workflow: FRET for Protein-Protein
Interaction
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Caption: Workflow for studying protein-protein interactions using Förster Resonance Energy

Transfer (FRET) with a Cy3-Cy5 pair.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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